Cas no 85216-55-3 (3-Amino-5-bromo-6-methylpyridin-2-ol)

• Product Name: 3-Amino-5-bromo-6-methylpyridin-2-ol
• CAS No: 85216-55-3
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD08436399
• CID: 1015974
• PubChem ID: 33695058
• Update Time: 2024-10-26

3-Amino-5-bromo-6-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-6-methylpyridin-2-ol
• 2(1H)-Pyridinone, 3-amino-5-bromo-6-methyl-
• 3-AMINO-5-BROMO-6-METHYL-1,2-DIHYDROPYRIDIN-2-ONE
• 3-amino-5-bromo-6-methyl-1H-pyridin-2-one
• 5-Bromo-2-hydroxy-3-nitro-6-picoline
• 3-Amino-5-bromo-6-methylpyridin-2(1H)-one
• FCH3747003
• AK137302
• AX8258870
• 3-Amino-5-bromo-6-methyl-2(1H)-pyridinone
• 3-amino-5-bromo-6-methylpyridin-2-ol, AldrichCPR
• 3-Amino-5-bromo-6-methyl-2(1H)-pyridinone (ACI)
• MFCD08436399
• EN300-640707
• DS-5819
• Z1269162035
• DA-02293
• AC-27498
• CS-0059205
• AKOS022172282
• SCHEMBL1556612
• I11055
• 85216-55-3
• DTXSID30652814

• MDL： MFCD08436399
• Inchi： 1S/C6H7BrN2O/c1-3-4(7)2-5(8)6(10)9-3/h2H,8H2,1H3,(H,9,10)
• InChI Key： RXGDUMSYWSLLFS-UHFFFAOYSA-N
• SMILES： O=C1C(N)=CC(Br)=C(C)N1

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.5

3-Amino-5-bromo-6-methylpyridin-2-ol Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones